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Compound of Interest

Compound Name: Diphenyl methylphosphonate

Cat. No.: B048422 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This in-depth technical guide provides a comprehensive overview of the core properties,

synthesis, and applications of Diphenyl methylphosphonate (CAS 7526-26-3), a key

intermediate in the synthesis of various organophosphorus compounds. This document

consolidates critical data, including physicochemical properties, safety information, and

detailed experimental context to support its use in research and development, particularly

within the pharmaceutical industry.

Core Properties
Diphenyl methylphosphonate is a solid organophosphorus compound with the chemical

formula C₁₃H₁₃O₃P.[1] It is recognized for its role as a versatile synthetic building block.

Physicochemical Data
The key physicochemical properties of Diphenyl methylphosphonate are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048422?utm_src=pdf-interest
https://www.benchchem.com/product/b048422?utm_src=pdf-body
https://www.benchchem.com/product/b048422?utm_src=pdf-body
https://www.rsc.org/suppdata/dt/c4/c4dt00522h/c4dt00522h1.pdf
https://www.benchchem.com/product/b048422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 7526-26-3 [1]

Molecular Formula C₁₃H₁₃O₃P [1]

Molecular Weight 248.21 g/mol [1]

Appearance

White to light yellow solid/lump

or colorless to light yellow clear

liquid

[1][2]

Melting Point 32.5-37.5 °C [1][3]

Boiling Point 344.3 °C at 760 mmHg [1]

Density 1.21 g/mL at 25 °C [1][3][4]

Flash Point 230 °F (110 °C) [1][4]

Water Solubility 1.56 g/L at 20 °C [1][3]

Refractive Index 1.554 [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Diphenyl
methylphosphonate.

¹³C NMR Spectroscopy: Spectral data for Diphenyl methylphosphonate is available and

can be accessed through public databases such as PubChem.[4]

Infrared (IR) Spectroscopy: The IR spectrum of Diphenyl methylphosphonate is available

for reference in the NIST Chemistry WebBook.[3]

Mass Spectrometry: While a direct mass spectrum for Diphenyl methylphosphonate was

not found, analysis of related dialkyl methylphosphonates shows characteristic fragmentation

patterns, such as the loss of alkyl groups.[5]

Safety and Handling
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Diphenyl methylphosphonate is classified as toxic if swallowed and may be toxic in contact

with skin.[6] It is also considered toxic to aquatic life with long-lasting effects.[6]

GHS Hazard Statements:[6]

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:[6][7]

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

When heated to decomposition, it emits toxic vapors of phosphorus oxides.[1][3] Appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn

when handling this compound.

Synthesis and Reactivity
Diphenyl methylphosphonate serves as a key intermediate in the synthesis of more complex

organophosphorus compounds.

Synthetic Protocol
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A common method for the synthesis of diaryl methylphosphonates involves the reaction of a

triaryl phosphite with methanol, catalyzed by methyl iodide. The following is a representative

protocol for the synthesis of Diphenyl methylphosphonate.

Materials:

Triphenyl phosphite

Methanol

Methyl iodide (catalyst)

Toluene (solvent, optional)

Nitrogen gas supply

Reaction flask with reflux condenser, mechanical stirrer, and dropping funnel

Procedure:

Charge the reaction flask with triphenyl phosphite.

Heat the triphenyl phosphite to reflux under a nitrogen atmosphere.

Slowly add a solution of methyl iodide in methanol to the refluxing triphenyl phosphite.

Maintain the reaction at reflux for several hours, monitoring the progress by a suitable

analytical method (e.g., TLC or GC).

After the reaction is complete, cool the mixture to room temperature.

The product can be purified by distillation under reduced pressure.
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Caption: Synthesis workflow for Diphenyl methylphosphonate.

Reactivity and Downstream Applications
Diphenyl methylphosphonate is a valuable precursor for the synthesis of other phosphonates

through transesterification reactions. The phenoxy groups can be displaced by various alcohols

to introduce different functionalities. This reactivity is particularly important in the synthesis of

biologically active molecules.

Role in Drug Development
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Phosphonates are recognized as important phosphate mimics in drug design, offering

increased metabolic stability.[8] Diphenyl methylphosphonate, as a synthetic intermediate,

plays a crucial role in the preparation of antiviral and anticancer pronucleotides.[9]

Precursor to Antiviral Agents
A significant application of Diphenyl methylphosphonate is in the synthesis of Tenofovir, a

key antiviral medication. In this synthesis, it serves as a precursor to introduce the

phosphonate moiety to the acyclic nucleoside analogue.[10] The use of diphenyl H-

phosphonate allows for the phosphonylation of nucleosides under mild conditions.[9]

Intermediate for Biologically Active Phosphonates
The broader class of α-aminophosphonates, which can be synthesized from precursors like

Diphenyl methylphosphonate, exhibit a range of biological activities, including potential as

antioxidants and herbicides.[11] Furthermore, phosphonate derivatives are investigated for

their potential as enzyme inhibitors and for bone targeting applications.[8] While Diphenyl
methylphosphonate itself is not typically the final active pharmaceutical ingredient, its role as

a versatile and reactive intermediate makes it a valuable compound in the drug discovery and

development pipeline.

Conclusion
Diphenyl methylphosphonate (CAS 7526-26-3) is a well-characterized organophosphorus

compound with established physicochemical properties and a clear safety profile. Its primary

significance lies in its utility as a synthetic intermediate, particularly in the pharmaceutical

industry for the production of antiviral drugs. The reactivity of its diphenyl ester moiety allows

for further chemical modifications, making it a versatile building block for a range of biologically

active phosphonates. This guide provides essential technical information to support its safe and

effective use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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